![molecular formula C13H11BrN2S B2540940 N-(3-Bromophenyl)-N-phenyl-Thiourea CAS No. 17371-67-4](/img/structure/B2540940.png)
N-(3-Bromophenyl)-N-phenyl-Thiourea
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Description
N-(3-Bromophenyl)-N-phenyl-Thiourea is a derivative of thiourea, which is a compound characterized by the presence of a sulfur atom double-bonded to a carbon atom, and nitrogen atoms bonded to the carbon atom in a thiocarbamide group. Thiourea derivatives are known for their diverse applications and are often studied for their structural, vibrational, and chemical properties. They are synthesized through various reactions involving isothiocyanates and amines and are characterized using techniques such as elemental analysis, FTIR, NMR, and X-ray crystallography .
Synthesis Analysis
The synthesis of thiourea derivatives typically involves the reaction of an amine with an isothiocyanate. For example, N-(4-bromobutanoyl)-N'-(2-3- and 4-methylphenyl)thioureas were synthesized by reacting 4-bromobutanoylisothiocyanate with different tolyl amines . Similarly, N-p-bromophenyl-N'-phenylacetylthiourea was synthesized by treating phenylacetyl chloride with 4-bromoaniline . These reactions are generally followed by recrystallization to obtain the crystalline form of the compounds, which are then characterized by spectroscopic techniques and X-ray crystallography to confirm their structure .
Molecular Structure Analysis
The molecular structure of thiourea derivatives is often determined using X-ray crystallography. For instance, the crystal structure of N-p-bromophenyl-N'-phenylacetylthiourea revealed that it crystallizes in the monoclinic space group with specific cell parameters and features intermolecular hydrogen bonds and π-π stacking interactions . These non-covalent interactions significantly influence the conformation and properties of the molecules. The dihedral angles between aromatic rings and the presence of intramolecular hydrogen bonds are also common features observed in these compounds .
Chemical Reactions Analysis
Thiourea derivatives can undergo various chemical reactions, including oxidation and substitution. For example, the oxidation of N-(2-pyridyl)thioureas with bromine leads to the formation of thiadiazolopyridinium salts . These reactions can result in the formation of new ring systems and can be used to synthesize compounds with different properties. The reactivity of thiourea derivatives can also be influenced by substituents on the aromatic rings, as seen in the synthesis of N-bromobenzoyl-N'-(1,10-phenanthrolin-5-yl)thiourea derivatives .
Physical and Chemical Properties Analysis
The physical and chemical properties of thiourea derivatives are closely related to their molecular structure. The presence of bromine atoms and other substituents can affect properties such as luminescence and electrochemical behavior . The vibrational properties of these compounds are studied using FTIR and Raman spectroscopy, which provide insights into the normal modes related to the thioamide bands . The intramolecular flexibility and tautomeric equilibria of these compounds can be investigated using NMR spectroscopy and quantum chemical calculations . Additionally, the antioxidant activity of related compounds has been evaluated, showing that the presence and position of substituents can influence their reactivity and potential applications .
Scientific Research Applications
Spectroscopic and Theoretical Analysis
A novel thiourea derivative, identified as ANF-22, has been synthesized and characterized through spectroscopic methods and theoretical analyses, including FTIR, FT-Raman, NMR, DFT, and TD-DFT calculations. This comprehensive study aimed to understand the compound's spectroscopic, reactive, degradation properties, and docking studies, highlighting its potential as a lead compound for new analgesic drug development (Menon et al., 2018).
Crystal Structure Investigation
The crystal structure of N-p-bromophenyl-N′-phenylacetylthiourea was determined through X-ray diffraction, revealing significant insights into its conformation and the influence of non-covalent interactions on thiourea derivatives' properties. This study adds to the understanding of how molecular stacking and hydrogen bonding affect thiourea derivatives (Xian et al., 2009).
Urease Inhibition Studies
Research involving the synthesis of N, N’-disubstituted thiourea derivatives from ibuprofen aimed to explore their urease inhibitory properties. The study found that these compounds exhibit significant inhibitory activity against Jack bean urease, with potential implications for gastrointestinal ulcer therapy (Mumtaz et al., 2018).
Regioselectivity in Cyclization Reactions
The regioselectivity of the cyclization reaction of a specific thiourea derivative with α-bromoketone was examined. This study provided valuable insights into the structural confirmation of synthesized compounds and their potential application in drug development processes (Perekhoda et al., 2017).
Transition Metal Complexes
A series of thiourea ligands and their transition metal complexes were synthesized, revealing that metal coordination through the sulfur group of thioamide ligands results in a square planar geometry. This research opens new avenues for exploring thiourea derivatives' biological activities by complexing with transition metals (Shadab & Aslam, 2014).
Antibacterial and Antifungal Activities
A new series of thiourea derivatives incorporating a hippuric acid moiety were synthesized and demonstrated significant antibacterial and antifungal activities. This discovery marks these compounds as promising broad-spectrum antibacterial and antifungal agents, highlighting their potential for developing new antimicrobial therapies (Abbas et al., 2013).
properties
IUPAC Name |
1-(3-bromophenyl)-1-phenylthiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11BrN2S/c14-10-5-4-8-12(9-10)16(13(15)17)11-6-2-1-3-7-11/h1-9H,(H2,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZUVVVHQQYPNJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC(=CC=C2)Br)C(=S)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11BrN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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